3-Chlorobenzoic acid

Description

3-Chlorobenzoic acid is a monochlorobenzoic acid with a chlorine substituent at the 3 position . Its molecular formula is C7H5ClO2 and its molecular weight is 156.57 . Also known as m-chlorobenzoic acid, it appears as white to light yellow crystalline powder . It is slightly soluble in water, with a solubility of less than 0.1 g/100 mL at 19.5 ºC . 3-Chlorobenzoic acid's melting point ranges from 153-157 °C, while its boiling point is between 274-276°C . It should be stored below +30°C .

This compound is a fundamental chemical building block in organic synthesis . It has various applications, including antifungal activity against strains of Aspergillus flavus, Aspergillus fumigatus, and Aspergillus terreus . It can be used as a carbon source and converted to 3-hydroxybenzoic and 2,5-dihydroxybenzoic acids . 3-Chlorobenzoic acid is also used to make diphenyl ether type herbicides .

A related compound is 3-chloroperoxybenzoic acid, also known as MCPBA or m-chloroperbenzoic acid, which is used in double bond epoxidation, nitridation, cyclization, Baeyer-Villiger oxidation, and N-oxidation . Another similar compound is 3-bromobenzoic acid .

• CAS No.: 535-80-8
• Product Name: 3-Chlorobenzoic acid
• Molecular Formula: C7H5ClO2
• Molecular Weight: 156.56 g/mol
• IUPAC Name: 3-chlorobenzoic acid
• Standard InChI: InChI=1S/C7H5ClO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• Standard InChIKey: LULAYUGMBFYYEX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)C(=O)O
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 3-chlorobenzoate; 3-chlorobenzoic acid; m-chlorobenzoic acid; meta-chlorobenzoate
• PubChem Compound: 447
• Last Modified: Aug 15 2023